2-[4-Hydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxy-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol

• IUPAC Name: 2-[4-hydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxy-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C45H72O16/c1-19-9-14-45(54-18-19)20(2)30-28(61-45)16-27-25-8-7-23-15-24(10-12-43(23,5)26(25)11-13-44(27,30)6)57-42-39(60-41-36(52)34(50)32(48)22(4)56-41)37(53)38(29(17-46)58-42)59-40-35(51)33(49)31(47)21(3)55-40/h7,19-22,24-42,46-53H,8-18H2,1-6H3
• InChI Key: VNONINPVFQTJOC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)C)O)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C)OC1
• Molecular Formula: C45H72O16
• DSSTOX Substance ID: DTXSID20975887
• Molecular Weight: 869.0 g/mol
• CAS RN: 60478-68-4

Description

The compound appears to contain several functional groups, including hydroxyl (-OH) and hydroxymethyl (-CH2OH) groups. These groups are often found in alcohols and sugars, suggesting that this compound may have similar properties.

Scientific Research Applications

Computational Study in Diabetes Management

A study by Muthusamy and Krishnasamy (2016) focused on a compound structurally related to the requested chemical, identified as SID 242078875, isolated from Syzygium densiflorum Wall. ex Wight & Arn. This compound was investigated for its potential in diabetes management. Using a reverse pharmacophore mapping approach and database search, the study identified several potential targets for SID 242078875 in diabetes treatment, including dipeptidyl peptidase-IV and protein-tyrosine phosphatase 1B. The research also involved molecular docking and dynamics simulations to understand the compound's interaction with target proteins (Muthusamy & Krishnasamy, 2016).

Chemistry of Related Spiro Compounds

The study of spiro compounds, which share structural similarities with the compound , has been a subject of interest in various researches. For example, Adam and Crämer (1987) explored the chemistry of 1-Oxadispiro[2.1.2.2]nonane, focusing on its acid-catalyzed reactions and the potential for transannular ring expansion. This research contributes to the understanding of the chemical behavior of complex spiro compounds, which can have implications for their use in various fields, including medicinal chemistry (Adam & Crämer, 1987).

Solubility Studies

The solubility of similar complex carbohydrates in ethanol-water solutions was studied by Gong et al. (2012), providing insights into the physical properties of these compounds. Understanding solubility is crucial for applications in pharmaceutical formulations and other scientific fields (Gong et al., 2012).

Cytotoxicity in Cancer Research

Research by Meilert, Pettit, and Vogel (2004) on related polyketide spiroketals explored their synthesis and assessed their cytotoxicity towards various cancer cell lines. This kind of research is instrumental in discovering new potential therapeutics for cancer treatment (Meilert, Pettit, & Vogel, 2004).

Density and Viscosity Studies

The study of densities and viscosities of sugar alcohol solutions, as conducted by Zhu, Ma, and Zhou (2010), contributes to understanding the physical properties of similar compounds. Such research is essential for industrial applications, including food and pharmaceutical industries (Zhu, Ma, & Zhou, 2010).